Cas no 1021231-26-4 (butyl 4-{[(1E)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate)

• Product Name: butyl 4-{[(1E)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate
• CAS No: 1021231-26-4
• MF: C₂₃H₂₀FN₃O₂S
• MW: 421.48720741272
• CID: 5432427
• Update Time: 2025-05-22

butyl 4-{[(1E)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• PXTXYOLPGIFFJX-NBVRZTHBSA-N
• butyl 4-{[(1E)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• Inchi： 1S/C23H20FN3O2S/c1-2-3-12-29-23(28)17-6-10-20(11-7-17)26-14-18(13-25)22-27-21(15-30-22)16-4-8-19(24)9-5-16/h4-11,14-15,26H,2-3,12H2,1H3/b18-14+
• InChI Key： PXTXYOLPGIFFJX-NBVRZTHBSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(N/C=C(\C#N)/C2=NC(C3=CC=C(F)C=C3)=CS2)C=C1

Additional information on butyl 4-{[(1E)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

Exploring the Properties and Applications of Butyl 4-{[(1E)-2-Cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate (CAS No. 1021231-26)

The compound Butyl 4-{[(1E)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-ethyl]amino}benzoate (CAS No. 10) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research due to its unique structural features and promising properties.

The molecular structure of this compound is characterized by a benzoate ester group attached to a butyl chain, with a thiazole ring substituted at the para position. The thiazole ring itself is further modified with a cyano group and an ethenyl chain, creating a conjugated system that enhances its electronic properties. This conjugation plays a crucial role in determining the compound's reactivity and stability.

Recent studies have focused on the synthesis of this compound, employing various methodologies such as nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, making it more accessible for large-scale production. The synthesis process involves multiple steps, including the preparation of intermediate thiazole derivatives and subsequent coupling with the benzoate moiety.

The physical properties of this compound are also of great interest. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. Additionally, it shows good solubility in organic solvents, which is advantageous for its application in solution-based reactions or formulations.

In terms of applications, this compound has shown potential in the pharmaceutical industry as a precursor for drug development. Its thiazole moiety is known for its bioactivity, making it a valuable component in the design of new therapeutic agents. Furthermore, its electronic properties make it suitable for use in organic electronics and optoelectronic devices.

Recent research has also explored the environmental impact of this compound. Studies indicate that it has low toxicity to aquatic organisms under standard conditions, suggesting that it may be environmentally friendly when used appropriately. However, further investigations are needed to fully understand its long-term effects on ecosystems.

Looking ahead, there is significant potential for this compound in advanced materials science. Its unique structure could be exploited for creating novel materials with tailored properties, such as high thermal stability or enhanced mechanical strength.

In conclusion, Butyl 4-{[(E)-cyano-ethyl]amino}benzoate (CAS No.) represents a promising molecule with diverse applications across multiple fields. Continued research will undoubtedly unlock further insights into its properties and expand its utility in both academic and industrial settings.